![molecular formula C13H9F3N4 B5634618 4-anilino-6-methyl-2-(trifluoromethyl)-5-pyrimidinecarbonitrile](/img/structure/B5634618.png)
4-anilino-6-methyl-2-(trifluoromethyl)-5-pyrimidinecarbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 4-anilino-6-methyl-2-(trifluoromethyl)-5-pyrimidinecarbonitrile involves various strategies, including reductive amination, N10-methylation, and the use of common intermediates like 2,4-diamino-5-methylpyrido[2, 3-d]pyrimidine-6-carbonitrile. These methods aim to explore the structure-activity relationship by investigating the effects of substituents on biological activity (Gangjee, Adair, & Queener, 1999).
Molecular Structure Analysis
Molecular structure analysis involves spectroscopic methods such as FT-IR and FT-Raman, along with computational techniques like DFT calculations. These analyses provide insights into the vibrational wave numbers, geometrical parameters, and the nature of molecular interactions, which are crucial for understanding the compound's reactivity and stability (Al-Omary et al., 2015).
Chemical Reactions and Properties
The chemical reactions involving this compound derivatives often lead to the formation of novel compounds with potential biological activities. These reactions include nucleophilic substitutions, Michael-like 1,4-conjugate hydrocyanation, and cyclization, contributing to the diversity of the chemical structures and their biological properties (Sukach et al., 2015).
Physical Properties Analysis
The physical properties of such compounds are determined by their molecular structure and intermolecular interactions. Techniques like X-ray crystallography and spectroscopic methods provide valuable information on the compound's solid-state structure, which is essential for understanding its physicochemical characteristics and reactivity (Yang et al., 2014).
Chemical Properties Analysis
The chemical properties, including reactivity and stability, are influenced by the compound's electronic structure. Studies involving HOMO-LUMO analysis, NBO analysis, and molecular docking provide insights into the compound's potential biological activities and interactions with biological targets. These analyses are crucial for the design and development of new therapeutic agents (Al-Omary et al., 2015).
properties
IUPAC Name |
4-anilino-6-methyl-2-(trifluoromethyl)pyrimidine-5-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9F3N4/c1-8-10(7-17)11(19-9-5-3-2-4-6-9)20-12(18-8)13(14,15)16/h2-6H,1H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLEFBBBLRANQNM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=N1)C(F)(F)F)NC2=CC=CC=C2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9F3N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.